2-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-(1,3-dioxo-2-phenylinden-2-yl)-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C25H21NO3/c1-2-17-9-8-12-19(15-17)26-22(27)16-25(18-10-4-3-5-11-18)23(28)20-13-6-7-14-21(20)24(25)29/h3-15H,2,16H2,1H3,(H,26,27)
• InChI Key: DHAWSCVEKNNVGE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CC2(C(=O)C3=CC=CC=C3C2=O)C4=CC=CC=C4
• Molecular Formula: C25H21NO3
• Molecular Weight: 383.4 g/mol

Description

2-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)-N-(3-ethylphenyl)acetamide, also known as Compound A, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)-N-(3-ethylphenyl)acetamide A is not fully understood, but it is believed to act through the inhibition of NF-κB, a transcription factor that plays a key role in inflammation and immune response. By inhibiting NF-κB, 2-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)-N-(3-ethylphenyl)acetamide A may reduce inflammation and oxidative stress, leading to its potential therapeutic effects.
Biochemical and Physiological Effects
2-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)-N-(3-ethylphenyl)acetamide A has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its ability to reduce inflammation and oxidative stress, as well as protect against neuronal damage. In vivo studies have shown that it can improve cognitive function and motor coordination in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)-N-(3-ethylphenyl)acetamide A in lab experiments is its ability to selectively target NF-κB, making it a useful tool for studying the role of this transcription factor in various biological processes. However, one limitation is that its mechanism of action is not fully understood, making it difficult to interpret its effects in some contexts.

Future Directions

There are many potential future directions for research on 2-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)-N-(3-ethylphenyl)acetamide A. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, there is potential for the development of new compounds based on the structure of 2-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)-N-(3-ethylphenyl)acetamide A that may have even greater therapeutic potential.

Scientific Research Applications

2-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-inden-2-yl)-N-(3-ethylphenyl)acetamide A has been studied extensively in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects, making it a promising candidate for the treatment of various diseases such as Alzheimer's, Parkinson's, and multiple sclerosis.